Cas no 954220-72-5 (4-Chloro-6-(3,5-dichlorophenyl)pyrimidine)

• Product Name: 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine
• CAS No: 954220-72-5
• MF: C₁₀H₅Cl₃N₂
• MW: 259.519098997116
• CID: 5733793
• PubChem ID: 24902093
• Update Time: 2025-05-21

4-Chloro-6-(3,5-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(3,5-dichlorophenyl)pyrimidine
• AKOS026714569
• 954220-72-5
• F1967-3844
• starbld0036576
• Pyrimidine, 4-chloro-6-(3,5-dichlorophenyl)-
• 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl3N2/c11-7-1-6(2-8(12)3-7)9-4-10(13)15-5-14-9/h1-5H
• InChI Key： NXNIYSJLBLVLPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(N=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 257.951831g/mol
• Monoisotopic Mass: 257.951831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±37.0 °C(Predicted)
• pka: -2.37±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine

Comprehensive Overview of 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine (CAS No. 954220-72-5)

4-Chloro-6-(3,5-dichlorophenyl)pyrimidine (CAS No. 954220-72-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrimidine core and dichlorophenyl substitution, serves as a critical intermediate in the synthesis of various high-value products. Its molecular structure, featuring chlorine atoms at strategic positions, enhances its reactivity and utility in cross-coupling reactions, making it a sought-after building block in organic synthesis.

In recent years, the demand for 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine has surged due to its role in developing next-generation therapeutics and crop protection agents. Researchers are particularly interested in its potential applications in kinase inhibitor design, a hot topic in cancer drug discovery. The compound's ability to modulate enzyme activity and signal transduction pathways aligns with current trends in precision medicine. Additionally, its herbicidal and fungicidal properties have sparked innovation in sustainable agriculture, addressing global concerns about food security and pesticide resistance.

The synthesis of 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine typically involves multi-step organic reactions, including halogenation and Suzuki-Miyaura coupling, which are widely discussed in scientific literature. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), meeting the stringent requirements of GMP-compliant production. This level of quality control is crucial for applications in API manufacturing, where impurities can significantly impact drug efficacy and safety profiles.

From an industrial perspective, scalability remains a key challenge for 954220-72-5. Manufacturers are investing in continuous flow chemistry and catalytic processes to improve yield and reduce environmental footprint—a response to growing ESG (Environmental, Social, and Governance) pressures. These innovations align with the green chemistry movement, which emphasizes atom economy and waste minimization.

The market dynamics for 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine reflect broader trends in the fine chemicals sector. With increasing R&D expenditure in biotech and agriscience, suppliers are expanding their catalog offerings to include custom derivatives like isotope-labeled versions for metabolic studies. Patent analyses reveal a steady rise in filings incorporating this scaffold, particularly for EGFR inhibitors and CDK modulators—topics frequently searched in academic databases.

Quality assurance protocols for CAS 954220-72-5 adhere to international standards such as USP and EP, with rigorous testing for residual solvents and heavy metals. Storage recommendations typically specify controlled environments (2-8°C, inert atmosphere) to maintain stability, a detail often queried by laboratory personnel in technical forums. Proper handling procedures, including the use of PPE and fume hoods, are emphasized in SDS documentation to ensure workplace safety.

Emerging applications in electronic materials have further diversified the utility of 4-Chloro-6-(3,5-dichlorophenyl)pyrimidine. Its π-conjugated system shows promise in developing organic semiconductors for flexible displays and OLED technologies—a trending topic in materials science circles. Computational studies using DFT calculations predict interesting charge transport properties, making it a candidate for molecular electronics research.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many contract research organizations (CROs) now offer complementary analytical services, such as LC-MS verification, to facilitate drug discovery pipelines. The compound's structure-activity relationships (SAR) continue to be explored through combinatorial chemistry approaches, with recent publications highlighting novel bioisosteric replacements of its chlorine substituents.